Cas no 1289-45-8 (Dodecenoic acid)
Dodecenoic acid structure
Product Name:Dodecenoic acid
CAS No:1289-45-8
MF:C12H22O2
MW:198.301884174347
CID:185109
PubChem ID:5282729
Update Time:2025-04-19
Dodecenoic acid Chemical and Physical Properties
Names and Identifiers
-
- Dodecenoic acid
- LAUROLEICACID
- 224-569-1
- Dodec-2-enoic acid
- Q27117632
- PAWGRNGPMLVJQH-ZHACJKMWSA-N
- D5660
- Dodec-2-enoicacid
- 2E-Lauroleic acid
- A826494
- EN300-65552
- (2E)-dodec-2-enoic acid
- 12:1, n-10 trans
- CHEBI:38371
- 4412-16-2
- TRANS-2-DODECENOICACID
- C12:1
- CHEMBL4281333
- CHEBI:37162
- (2E)-2-Dodecenoic acid
- EINECS 224-569-1
- 2-Dodecenoic acid
- DTXSID401343611
- A934942
- AKOS008105134
- trans-2-lauroleic acid
- EN300-365600
- 3X1
- LMFA01030788
- 2E-Dodecenoic acid
- 1289-45-8
- (E)-dodec-2-enoic acid
- WS-00320
- AMY37907
- trans-dodec-2-enoic acid
- MFCD00045906
- W16764
- Dodec-2-ensaeure
- AS-57983
- NSC 59856
- Q27117056
- 32466-54-9
- AI3-11152
- CS-0152270
- trans-2-Dodecenoic acid
- Z336127680
- C12:1n-10
- 2t-Dodecensaeure
- (E)-2-dodecenoic acid
- C12:1, n-10 trans
- 2-Dodecensaeure
- Dodecen-(2t)-saeure
-
- Inchi： 1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h10-11H,2-9H2,1H3,(H,13,14)/b11-10+
- InChI Key： PAWGRNGPMLVJQH-ZHACJKMWSA-N
- SMILES： OC(/C=C/CCCCCCCCC)=O
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 4.8
Experimental Properties
- Density: 0.922
- Boiling Point: 311.7°C at 760 mmHg
- Flash Point: 216.6°C
- Refractive Index: 1.463
- PSA: 37.3
Dodecenoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
1289-45-8 (Dodecenoic acid) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 765-01-5((E)-10-Hydroxy-2-decenoic acid)
- 14113-05-4(10-Hydroxy-2-(E)-decenoic Acid)
- 10352-88-2(hept-2-enoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1470-50-4(oct-2-enoic acid)
- 1191-04-4(hex-2-enoic acid)
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